N~1~-(4-chlorobenzyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-fluoroanilino]-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C21H18ClFN2O3S/c22-17-12-10-16(11-13-17)14-24-21(26)15-25(20-9-5-4-8-19(20)23)29(27,28)18-6-2-1-3-7-18/h1-13H,14-15H2,(H,24,26)
• InChI Key: PAHHHLFIIVNDKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CC=C(C=C2)Cl)C3=CC=CC=C3F
• Molecular Formula: C21H18ClFN2O3S
• Molecular Weight: 432.9 g/mol

Description

N~1~-(4-chlorobenzyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as ABT-639, is a selective T-type calcium channel blocker. It has gained significant attention in recent years due to its potential use in the treatment of various neurological disorders.

Mechanism of Action

N~1~-(4-chlorobenzyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide selectively blocks T-type calcium channels, which are involved in the regulation of neuronal excitability and neurotransmitter release. By blocking these channels, this compound reduces the influx of calcium ions into neurons, leading to a decrease in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including reducing pain and seizures, protecting against neuronal damage, and improving motor function in Parkinson's disease models.

Advantages and Limitations for Lab Experiments

One advantage of using N~1~-(4-chlorobenzyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its selectivity for T-type calcium channels, which allows for more precise targeting of neuronal activity. However, a limitation is that this compound has only been tested in preclinical models, and its efficacy and safety in humans have yet to be fully established.

Future Directions

There are several future directions for research on N~1~-(4-chlorobenzyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide. These include further preclinical studies to establish its safety and efficacy in humans, exploring its potential use in other neurological disorders, and investigating its mechanisms of action at the molecular level.
In conclusion, this compound is a promising compound with potential therapeutic applications in the treatment of various neurological disorders. Its selective targeting of T-type calcium channels makes it a valuable tool for studying neuronal activity and neurotransmitter release. However, further research is needed to fully understand its mechanisms of action and establish its safety and efficacy in humans.

Scientific Research Applications

N~1~-(4-chlorobenzyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide has shown promising results in preclinical studies for the treatment of various neurological disorders, including neuropathic pain, epilepsy, and Parkinson's disease. It has been found to be effective in reducing pain and seizures in animal models. Additionally, it has shown neuroprotective effects in Parkinson's disease models.